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CAS No.: 10196-69-7

Cat. No.: B158315
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Introduction
Strontium stearate, the metallic salt of stearic acid with the chemical formula Sr(C₁₈H₃₅O₂)₂, is

a fine, white powder that is insoluble in water.[1][2] This inherent hydrophobicity, common to

metallic stearates, positions it as a promising waterproofing agent for a variety of applications,

including in construction materials, coatings, and potentially in pharmaceutical formulations

where moisture protection is critical.[3][4] While direct quantitative data on the waterproofing

efficacy of strontium stearate is limited, its chemical similarity to well-established

waterproofing agents like calcium stearate and zinc stearate suggests a comparable

mechanism of action and performance.[5][6]

The primary mechanism by which metallic stearates impart water repellency is through the

orientation of the long, hydrophobic hydrocarbon chains of the stearate molecules away from

the treated surface, creating a non-polar barrier that repels water.[5] This document provides

detailed application notes and experimental protocols to guide researchers in the evaluation

and utilization of strontium stearate as a waterproofing agent.
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Physicochemical Properties of Strontium Stearate
A summary of the key physical and chemical properties of strontium stearate is provided in

the table below.

Property Value Reference

Chemical Formula Sr(C₁₈H₃₅O₂)₂ [2]

Molecular Weight 654.56 g/mol [2]

Appearance White powder [2]

Solubility in Water Insoluble [2]

Melting Point 130-140 °C [2]

Mechanism of Waterproofing
The waterproofing action of strontium stearate is predicated on its amphiphilic nature. The

molecule consists of a polar strontium carboxylate "head" and a long, non-polar hydrocarbon

"tail." When applied to a porous substrate, the polar heads can interact with the surface, while

the hydrophobic tails orient outwards, forming a dense, water-repellent layer. This layer

effectively increases the surface tension at the water-substrate interface, preventing water from

penetrating the pores of the material.

The proposed mechanism is illustrated in the following diagram:
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Mechanism of waterproofing by strontium stearate.

Comparative Efficacy of Metallic Stearates
While specific data for strontium stearate is pending experimental validation, the following

table summarizes the reported waterproofing performance of analogous metallic stearates.

This data can serve as a benchmark for evaluating the potential efficacy of strontium stearate.
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Metallic
Stearate

Application Measurement Result Reference

Calcium Stearate

Epoxy

Composite (8%

w/w)

Water Contact

Angle
117.5°

Zinc Stearate Earthen Plasters Water Absorption
Significant

Reduction
[7]

Magnesium

Stearate

Pharmaceutical

Tablets
Hydrophobicity

Contact Angle >

90°
[8]

Butyl Stearate Concrete
Water

Repellency

Superior to

soaps

Experimental Protocols
The following protocols are designed to quantitatively assess the waterproofing efficacy of

strontium stearate.

Synthesis of Strontium Stearate
A laboratory-scale synthesis of strontium stearate can be performed as follows:[9]

Materials:

Stearic acid

Sodium hydroxide (NaOH)

Strontium chloride hexahydrate (SrCl₂·6H₂O)

Ethanol

Deionized water

Procedure:
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Dissolve stearic acid in a 1:1 (v/v) solution of ethanol and deionized water containing a

stoichiometric amount of sodium hydroxide.

Heat the mixture to 70°C with stirring to form a sodium stearate solution.

Prepare a concentrated aqueous solution of strontium chloride hexahydrate.

Slowly add the strontium chloride solution to the hot sodium stearate solution with

continuous stirring. A white precipitate of strontium stearate will form immediately.

Allow the mixture to cool to room temperature.

Isolate the precipitate by filtration or centrifugation.

Wash the precipitate several times with deionized water to remove any unreacted salts.

Dry the strontium stearate powder in an oven at 60-80°C until a constant weight is

achieved.
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Workflow for the synthesis of strontium stearate.
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Protocol for Water Contact Angle Measurement
This protocol determines the hydrophobicity of a surface treated with strontium stearate.

Materials:

Substrate material (e.g., glass slide, concrete coupon, pharmaceutical tablet)

Strontium stearate

Solvent for strontium stearate (e.g., a suitable non-polar solvent if applying as a coating) or

as a powder admixture

Goniometer or contact angle measurement system

Deionized water

Procedure:

Surface Preparation:

Coating: Prepare a dispersion or solution of strontium stearate in a suitable solvent and

apply it to the substrate surface using a standardized method (e.g., dip-coating, spray-

coating). Ensure a uniform coating and allow the solvent to evaporate completely.

Admixture: Prepare the substrate material (e.g., concrete mix) with a specified percentage

of strontium stearate powder thoroughly mixed in.

Measurement:

Place the prepared substrate on the goniometer stage.

Dispense a small droplet (typically 2-5 µL) of deionized water onto the surface.

Capture a high-resolution image of the droplet at the liquid-solid interface.

Use the instrument's software to measure the angle between the substrate surface and

the tangent of the droplet at the point of contact.
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Perform measurements at multiple locations on the surface to ensure reproducibility and

calculate the average contact angle.

Protocol for Water Absorption Test
This protocol quantifies the reduction in water absorption of a porous material treated with

strontium stearate.

Materials:

Porous substrate samples (e.g., concrete cubes, ceramic tiles)

Strontium stearate

Drying oven

Balance (accurate to 0.01 g)

Container for water immersion

Procedure:

Sample Preparation:

Prepare a set of control samples and a set of samples treated with a known concentration

of strontium stearate (either as a coating or an admixture).

Drying:

Dry all samples in an oven at 105 ± 5°C for 24 hours or until a constant weight is

achieved.

Record the dry weight of each sample (W_dry).

Immersion:

Immerse the samples in deionized water at room temperature. Ensure the samples are

fully submerged.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b158315/docs?utm_src=pdf-body#application-notes-and-protocols-strontium-stearate-as-a-waterproofing-agent
https://www.benchchem.com/product/b158315/docs?utm_src=pdf-body#application-notes-and-protocols-strontium-stearate-as-a-waterproofing-agent
https://www.benchchem.com/product/b158315/docs?utm_src=pdf-body#application-notes-and-protocols-strontium-stearate-as-a-waterproofing-agent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing:

At predetermined time intervals (e.g., 1, 2, 6, 24, 48 hours), remove the samples from the

water.

Quickly blot the surface with a damp cloth to remove excess surface water.

Weigh the saturated-surface-dry sample (W_sat).

Calculation:

Calculate the water absorption (WA) as a percentage of the dry weight using the following

formula: WA (%) = [(W_sat - W_dry) / W_dry] x 100

Safety Precautions
When handling strontium stearate powder, it is advisable to use appropriate personal

protective equipment, including safety glasses, gloves, and a dust mask, to avoid irritation.[10]

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion
Strontium stearate holds significant potential as a waterproofing agent due to its inherent

hydrophobicity, a characteristic shared with other metallic stearates. The protocols outlined in

this document provide a framework for the systematic evaluation of its performance. Further

research is encouraged to generate specific quantitative data on the waterproofing efficacy of

strontium stearate and to explore its applications in various fields, including advanced

materials and drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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